2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate

• IUPAC Name: 2-(3,5-dimethylpyrazol-1-yl)ethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C14H18N2O3S/c1-11-4-6-14(7-5-11)20(17,18)19-9-8-16-13(3)10-12(2)15-16/h4-7,10H,8-9H2,1-3H3
• InChI Key: OTMCUVMOTJXGIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCN2C(=CC(=N2)C)C
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol

Description

The compound “2-(3,5-dimethyl-1H-pyrazol-1-yl)” is a type of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. Pyrazoles are known for their varied biological activities, such as antibacterial, antifungal, anti-inflammatory, and antitumor activities.

Synthesis Analysis

The compound “2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine” was synthesized with a yield of 71% by the reaction of 1-(thiazolo[4,5-b]pyridine-2-yl)hydrazine and acetylacetone. The reaction consists of two nucleophilic addition and dehydration processes, resulting in the pyrazolyl ring.

Molecular Structure Analysis

The structure of the compound was characterized by a single-crystal X-ray structure determination as well as 1H and 13C {1H} NMR spectroscopy. X-ray crystallography confirms the molecule consists of a pyridine–thiazole moiety and the pyrazole ring, and all non-hydrogen atoms are planar.

Chemical Reactions Analysis

The compound was prepared from the hetero-cyclization of 1-(thiazolo[4,5-b]pyridin-2-yl)hydrazine and acetylacetone in methanol using glacial acetic acid as a catalyst. This reaction involves two nucleophilic addition and dehydration processes, resulting in the pyrazolyl ring.

Scientific Research Applications

Synthesis of Imidazole Containing Compounds

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Anti-Tubercular Potential

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Thiazolo[4,5-b]pyridine Derivatives

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Energetic Materials

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Antileishmanial and Antimalarial Evaluation

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Molecular Docking Studies

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Synthesis routes and methods

Procedure details

A cooled (0° C.) mixture of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-ethanol (0.48 g, 3.4 mmol) and triethylamine (0.47 mL, 3.4 mmol) in MeCN (5 mL) was treated with 4-methylbenzenesulfonyl chloride (0.72 g, 3.8 mmol), after which the mixture was kept cool in a refrigerator for 2 days. The mixture was then concentrated in vacuo to give a residue which was purified by chromatography on silica gel, eluting with ethyl acetate hexane (1:1), to give 0.46 g (46%) of the title compound.